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Compound of Interest

Compound Name: Nickel;vanadium

Cat. No.: B15484145 Get Quote

Performance of NiV Coatings in Harsh
Environments: A Comparative Guide
A detailed analysis of the long-term performance of Nickel-Vanadium (NiV) coatings in

corrosive, high-wear, and high-temperature environments, benchmarked against established

alternatives such as Hard Chromium, Nickel-Phosphorus (Ni-P), and Nickel-Chromium (NiCr)

coatings.

This guide provides researchers, scientists, and drug development professionals with a

comprehensive comparison of NiV coatings against other common protective layers. The

information is compiled from various studies to offer an objective overview supported by

experimental data.

Data Presentation: Performance Comparison
The following tables summarize the quantitative performance of NiV coatings in comparison to

other widely used industrial coatings under various harsh conditions.

Table 1: Wear Resistance in Sliding Wear Conditions
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Coating
Material

Test Method
Wear Rate (x
10⁻⁶ mm³/Nm)

Hardness (HV)
Coefficient of
Friction

NiV Alloy
Pin-on-Disk

(ASTM G99)

Data not

available in cited

sources

Data not

available in cited

sources

Data not

available in cited

sources

Hard Chromium
Pin-on-Disk

(ASTM G99)

4-7 times higher

than heat-treated

Co-Ni-P[1]

900-1100[2] ~0.6[1]

Nickel-Based

(Ni-W-P)
Ball-on-Ring

Lower than Hard

Chromium[2]
500-600[2]

Data not

available in cited

sources

Heat-Treated Ni-

P
Pin-on-Disk

Data not

available in cited

sources

Higher than Hard

Chromium[3]

Data not

available in cited

sources

Ni-B-W

(annealed)
Pin-on-Disk 0.09[4] 15.9 GPa 0.34[4]

Table 2: Corrosion Resistance in Saline and Acidic Environments
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Coating Material Environment
Corrosion Current
Density (i corr)
(µA/cm²)

Corrosion Potential
(E corr) (V vs. SCE)

NiV Alloy 3.5% NaCl
Data not available in

cited sources

Data not available in

cited sources

NiV Alloy H₂SO₄ solution
Data not available in

cited sources

Data not available in

cited sources

Ni-P 3.5% NaCl
5.022 (decreases with

Sn addition)[5]

-0.423 (shifts

positively with Sn

addition)[5]

Ni-P H₂SO₄ solution
Data not available in

cited sources

Data not available in

cited sources

Ni-Mo-W NaCl solution
Improved resistance

over Ni-W[6]

Data not available in

cited sources

Nanocrystalline Zinc 3.5% NaCl
Lower than

polycrystalline Zinc[7]

Data not available in

cited sources

Table 3: High-Temperature Oxidation Resistance

Coating Material Test Conditions
Parabolic Rate
Constant (k p)

Oxidation
Mechanism

NiV Alloy
Data not available in

cited sources

Data not available in

cited sources

Data not available in

cited sources

Ni-based Superalloys 900°C in air
Varies by alloy and

processing[8]

Formation of

protective oxide

scales[8][9]

Ni-Cr-Al 1373 K
Dependent on

composition[10]

Formation of Al₂O₃

and Cr₂O₃ protective

layers[10]
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Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for the replication and

validation of findings.

Wear Resistance Testing (Pin-on-Disk Method - ASTM
G99)
The sliding wear rate of coatings is commonly determined using the pin-on-disk method as

specified in ASTM G99.[11][12][13][14]

Apparatus: A stationary pin or ball is brought into contact with a rotating coated disk. The pin

is typically made of a hard material like steel or ceramic.

Procedure:

The coated disk is mounted on a rotating platform.

The pin is pressed against the disk with a specified load.

The disk rotates at a constant speed for a set duration or number of cycles.

The frictional force is continuously monitored during the test.

Wear is quantified by measuring the volume of material lost from both the pin and the disk.

This is often done by analyzing the wear track profile using a profilometer.

Calculations: The wear rate is typically expressed as the volume loss per unit of sliding

distance and per unit of applied load (mm³/Nm).[15]

Corrosion Resistance Testing (Potentiodynamic
Polarization - ASTM G59)
Electrochemical methods, such as potentiodynamic polarization, are used to evaluate the

corrosion resistance of coatings.[16][17]

Apparatus: An electrochemical cell containing the coated sample (working electrode), a

reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode
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(e.g., platinum or graphite).

Procedure:

The coated sample is immersed in the corrosive electrolyte (e.g., 3.5% NaCl solution or a

specific acid).

The open-circuit potential (OCP) is monitored until it stabilizes.

A potential is applied to the working electrode and swept at a constant rate (e.g., 0.6 V/h)

from a cathodic potential to an anodic potential relative to the OCP.[16]

The resulting current is measured as a function of the applied potential.

Data Analysis: The polarization curve (a plot of log(current density) vs. potential) is used to

determine the corrosion potential (Ecorr) and the corrosion current density (icorr). A lower

icorr value indicates better corrosion resistance.[2][18]

High-Temperature Oxidation Testing
The resistance of coatings to high-temperature oxidation is evaluated by exposing them to

elevated temperatures in a controlled atmosphere.

Apparatus: A high-temperature furnace with a controlled atmosphere (e.g., laboratory air).

Procedure:

Coated samples are placed in the furnace.

The temperature is ramped up to the desired testing temperature (e.g., 900°C) and held

for a specific duration.[8]

For cyclic oxidation tests, the samples are periodically cooled to room temperature and

then reheated.

The weight change of the samples is measured at regular intervals using a high-precision

balance.
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Data Analysis: The oxidation kinetics are often analyzed by plotting the square of the weight

gain per unit area against time. If the plot is linear, the oxidation follows a parabolic rate law,

and the slope of the line gives the parabolic rate constant (kp).[10] The composition of the

oxide scale is typically analyzed using techniques like X-ray Diffraction (XRD) and Scanning

Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS).[8]

Mandatory Visualization
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Caption: Workflow for validating the long-term performance of NiV coatings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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